Cas no 1435049-21-0 (1-(3-Hydroxypropyl)-1H-benzo[d][1,2,3]triazole-5-carbonitrile)

• Product Name: 1-(3-Hydroxypropyl)-1H-benzo[d][1,2,3]triazole-5-carbonitrile
• CAS No: 1435049-21-0
• MF: C₁₀H₁₀N₄O
• MW: 202.212601184845
• CID: 4672347
• Update Time: 2023-08-14

1-(3-Hydroxypropyl)-1H-benzo[d][1,2,3]triazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxypropyl)-1H-benzo[d][1,2,3]triazole-5-carbonitrile
• FOKUTEQCTCEWDD-UHFFFAOYSA-N
• 1-(3-hydroxypropyl)-1H1,2,3-benzotriazole-5-carbonitrile
• 1-(3-hydroxypropyl)-1H-1,2,3-benzotriazole-5-carbonitrile
• 1-(3-Hydroxypropyl)-1H-benzo[d][1,2,3]triazole-5-carbonitrile

• Inchi： 1S/C10H10N4O/c11-7-8-2-3-10-9(6-8)12-13-14(10)4-1-5-15/h2-3,6,15H,1,4-5H2
• InChI Key： FOKUTEQCTCEWDD-UHFFFAOYSA-N
• SMILES： OCCCN1C2C=CC(C#N)=CC=2N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 0.6
• Topological Polar Surface Area: 74.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles